Cas no 2679837-62-6 (rac-benzyl (2R,3R)-2-(4-bromophenyl)-3-hydroxypyrrolidine-1-carboxylate)

• Product Name: rac-benzyl (2R,3R)-2-(4-bromophenyl)-3-hydroxypyrrolidine-1-carboxylate
• CAS No: 2679837-62-6
• MF: C₁₈H₁₈BrNO₃
• MW: 376.244424343109
• CID: 5620217
• PubChem ID: 165933853
• Update Time: 2025-05-22

rac-benzyl (2R,3R)-2-(4-bromophenyl)-3-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2679837-62-6
• EN300-28301457
• rac-benzyl (2R,3R)-2-(4-bromophenyl)-3-hydroxypyrrolidine-1-carboxylate

• Inchi： 1S/C18H18BrNO3/c19-15-8-6-14(7-9-15)17-16(21)10-11-20(17)18(22)23-12-13-4-2-1-3-5-13/h1-9,16-17,21H,10-12H2/t16-,17-/m1/s1
• InChI Key： SMVFYUJCUJRQBA-IAGOWNOFSA-N
• SMILES： BrC1C=CC(=CC=1)[C@@H]1[C@@H](CCN1C(=O)OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 375.04701g/mol
• Monoisotopic Mass: 375.04701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 49.8Ų

Additional information on rac-benzyl (2R,3R)-2-(4-bromophenyl)-3-hydroxypyrrolidine-1-carboxylate

Rac-Benzyl (2R,3R)-2-(4-Bromophenyl)-3-Hydroxypyrrolidine-1-Carboxylate: A Comprehensive Overview

The compound rac-benzyl (2R,3R)-2-(4-bromophenyl)-3-hydroxypyrrolidine-1-carboxylate, identified by the CAS number 2679837-62-6, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pyrrolidine ring substituted with a 4-bromophenyl group at the 2-position and a hydroxyl group at the 3-position, with a benzyl ester moiety attached to the carboxylic acid group at the 1-position. These structural features contribute to its biological activity and make it a valuable compound for further research.

Recent studies have highlighted the importance of pyrrolidine derivatives in medicinal chemistry. The (2R,3R) stereochemistry of this compound plays a crucial role in determining its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion. The presence of the bromine atom in the aromatic ring introduces electronic effects that can influence the molecule's reactivity and selectivity in biological systems. Additionally, the hydroxyl group at the 3-position adds hydrophilic character to the molecule, which may enhance its solubility and bioavailability.

The synthesis of rac-benzyl (2R,3R)-2-(4-bromophenyl)-3-hydroxypyrrolidine-1-carboxylate involves multi-step organic reactions. Researchers have employed various strategies to construct the pyrrolidine ring, including cyclization reactions of amino alcohols or ketones with appropriate nucleophiles. The introduction of the 4-bromophenyl group typically involves nucleophilic aromatic substitution or coupling reactions under palladium catalysis. The stereochemistry of the molecule is controlled during these steps to ensure the desired (2R,3R) configuration.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug discovery. Pyrrolidine derivatives are known for their ability to modulate various biological targets, such as enzymes, receptors, and ion channels. For instance, recent research has shown that this compound exhibits inhibitory activity against certain kinases involved in cancer cell proliferation. Its ability to interact with these targets suggests that it could serve as a starting point for developing novel therapeutic agents.

In addition to its pharmacological relevance, rac-benzyl (2R,3R)-2-(4-bromophenyl)-3-hydroxypyrrolidine-1-carboxylate has also been studied for its physical and chemical properties. Researchers have investigated its solubility profiles under different conditions, which are critical for determining its suitability as an active pharmaceutical ingredient (API). Furthermore, stability studies have been conducted to assess its shelf life under various storage conditions.

From an analytical standpoint, this compound has been characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into its molecular structure and purity. High-resolution MS has been particularly useful in confirming the exact mass of the molecule and identifying any impurities present.

Looking ahead, there is significant potential for further exploration of rac-benzyl (2R,3R)-2-(4-bromophenyl)-3-hydroxypyrrolidine-1-carboxylate. Ongoing research is focused on optimizing its pharmacokinetic properties through structural modifications. For example, scientists are investigating whether altering the substituents on the pyrrolidine ring or modifying the ester group could enhance its bioavailability or reduce toxicity.

In conclusion, rac-benzyl (2R,3R)-2-(4-bromophenyl)-3-hydroxypyrrolidine-1-carboxylate is a versatile compound with intriguing structural features and promising applications in drug development. Its stereochemistry, functional groups, and aromatic substitution pattern make it an attractive candidate for further investigation. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in both academic and industrial settings.